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Compound of Interest

Compound Name:
3-Chloro-5-

(trifluoromethyl)pyridine

Cat. No.: B1270821 Get Quote

An In-depth Technical Safety Guide for 3-Chloro-5-(trifluoromethyl)pyridine

This technical guide provides a comprehensive summary of the safety data for 3-Chloro-5-
(trifluoromethyl)pyridine, compiled for researchers, scientists, and professionals in drug

development. The information is collated from various Safety Data Sheets (SDS) to ensure a

thorough overview of physical and chemical properties, hazard classifications, and safety

procedures.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 3-Chloro-5-
(trifluoromethyl)pyridine. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₆H₃ClF₃N --INVALID-LINK--

Molecular Weight 181.54 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 85148-26-1
--INVALID-LINK--, --INVALID-

LINK--

Appearance Solid --INVALID-LINK--

Melting Point 23-27 °C --INVALID-LINK--

Boiling Point 133-138 °C --INVALID-LINK--

Flash Point 54.4 °C (closed cup) --INVALID-LINK--

Hazard Identification and Classification
3-Chloro-5-(trifluoromethyl)pyridine is classified as a hazardous substance. The GHS

hazard statements and classifications from aggregated sources are presented below.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Source: --INVALID-LINK--, --INVALID-LINK--

Signal Word: Danger

Toxicological Information
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Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 3-Chloro-5-(trifluoromethyl)pyridine are not readily available in the

reviewed safety data sheets. The hazard classifications are based on the criteria of the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Occupational Exposure Limits
Occupational Exposure Limits (OELs) have not been established for 3-Chloro-5-
(trifluoromethyl)pyridine. It is recommended to handle the substance in a well-ventilated

area, and to minimize exposure.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-Chloro-5-
(trifluoromethyl)pyridine are not provided in the SDS. However, the hazard classifications

(e.g., skin and eye irritation) are typically determined using standardized methods, such as

those described by the Organisation for Economic Co-operation and Development (OECD).

General Protocol for In Vitro Skin Irritation Testing (based on OECD 439): The potential for skin

irritation is often assessed using reconstructed human epidermis (RhE) models like EpiSkin™,

EpiDerm™, and SkinEthic™.[1][2][3][4] The general procedure involves:

Topical application of the test substance to the RhE tissue.

An exposure period, which for the SkinEthic™ model is 42 minutes.[3]

Rinsing the substance from the tissue surface.

A post-incubation period of 42 hours to allow for the development of cytotoxic effects.[3]

Assessment of cell viability using a cellular assay, commonly the MTT assay, which

measures mitochondrial dehydrogenase activity.[1]

A substance is classified as an irritant if the tissue viability is reduced below a certain

threshold (e.g., ≤ 50%) compared to a negative control.[4]

General Protocol for Eye Irritation Testing: Historically, eye irritation potential was determined

using the in vivo Draize rabbit eye test.[5] However, in vitro and ex vivo methods are now more
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common. One such method is the Reconstructed Human Cornea-like Epithelial (RhCE) Tissue

Model.[6][7] The general steps include:

Topical application of the test substance to the RhCE tissue model.

A defined exposure period (e.g., 30 minutes for liquids).[7]

Washing the substance from the tissue.

A post-incubation period.

Evaluation of tissue viability using the MTT assay.[6]

The irritation potential is determined by comparing the viability of the treated tissue to a

negative control.[6]

Safety and Handling
Proper handling and storage are crucial to minimize the risks associated with 3-Chloro-5-
(trifluoromethyl)pyridine.

First Aid Measures
A systematic approach to first aid is critical in the event of an exposure.
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Exposure Event

Immediate Actions

First Aid Procedures

Exposure to 3-Chloro-5-(trifluoromethyl)pyridine

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep comfortable for breathing.

Remove contaminated clothing.
Wash skin with plenty of soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical advice/attention

Handling Procedures Storage Conditions

Use only in a well-ventilated area Wear protective gloves, clothing, eye, and face protection
Do not eat, drink, or smoke when using.
Wash hands thoroughly after handling.

Avoid contact with skin and eyes.
Avoid breathing dust/fume/gas/mist/vapors/spray.

Keep container tightly closed Store in a dry, cool, and well-ventilated place Keep away from incompatible materials (e.g., strong oxidizing agents) Store locked up

Safe Use of 3-Chloro-5-(trifluoromethyl)pyridine
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Spill Occurs

Assess the risk
(size and nature of spill)

Is the spill minor and manageable?

Evacuate the area.
Alert others.

No

Wear appropriate PPE

Yes

Call for emergency assistance

Response Complete

Contain the spill using inert absorbent material
(e.g., sand, earth)

Sweep up and shovel into a suitable container for disposal

Decontaminate the area and equipment

Dispose of waste in accordance with local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1270821?utm_src=pdf-custom-synthesis
https://www.jacvam.go.jp/files/list/02/02_01_131_P_EpiSkin.pdf
https://www.researchgate.net/publication/41164048_In_Vitro_Skin_Irritation_Testing_Improving_the_Sensitivity_of_the_EpiDerm_Skin_Irritation_Test_Protocol
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/DBALM/LATEST/online/DBALM_docs/135_P_SkinEthicTM%20Skin%20Irritation%20Test.pdf
https://iivs.org/assays/dermal/skin-irritation-test/
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://m.youtube.com/watch?v=hiNcJ2g_wG0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692559/
https://www.benchchem.com/product/b1270821#3-chloro-5-trifluoromethyl-pyridine-safety-data-sheet-sds-summary
https://www.benchchem.com/product/b1270821#3-chloro-5-trifluoromethyl-pyridine-safety-data-sheet-sds-summary
https://www.benchchem.com/product/b1270821#3-chloro-5-trifluoromethyl-pyridine-safety-data-sheet-sds-summary
https://www.benchchem.com/product/b1270821#3-chloro-5-trifluoromethyl-pyridine-safety-data-sheet-sds-summary
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1270821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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